Cas no 357-77-7 (1,1-Bis(4-fluorophenyl)prop-2-yn-1-ol)

• Product Name: 1,1-Bis(4-fluorophenyl)prop-2-yn-1-ol
• CAS No: 357-77-7
• MF: C₁₅H₁₀F₂O
• MW: 244.236111164093
• CID: 293946
• PubChem ID: 15243088
• Update Time: 2025-04-19

1,1-Bis(4-fluorophenyl)prop-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,1-Bis(4-fluorophenyl)prop-2-yn-1-ol
• 1,1-BIS-(4-FLUORO-PHENYL)-PROP-2-YN-1-OL
• Benzenemethanol, a-ethynyl-4-fluoro-a-(4-fluorophenyl)-
• 1,1-BIS(4-FLUORO-PHENYL)-PROP-2-YN-1-OL
• 1,1'-di(4'-fluorophenyl)-2-propyn-1-ol
• 1,1-di-(4'-fluorophenyl)propyn-1-ol
• 1,1-di(p-C6H4F)propynol
• 4,4'-difluorophenylprop-2-yn-1-ol
• AmbkkkkK213
• Benzenemethanol,a-ethynyl-4-fluoro-a-(4-fluorophenyl)
• bis(4-fluorophenyl)-3-propyn-2-ol
• HC*C-C(p-PhF)2OH
• 357-77-7
• AKOS016846118
• DTXSID60570411
• 1,1-Di(4-fluorophenyl)-2-propyn-1-ol
• SCHEMBL202283

• MDL： MFCD08276895
• Inchi： 1S/C15H10F2O/c1-2-15(18,11-3-7-13(16)8-4-11)12-5-9-14(17)10-6-12/h1,3-10,18H
• InChI Key： YNCDJMPHQPGFDQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C#C)(C1C=CC(=CC=1)F)O

Computed Properties

• Exact Mass: 244.07000
• Monoisotopic Mass: 244.06997126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.269
• Boiling Point: 325.666°C at 760 mmHg
• Flash Point: 150.758°C
• Refractive Index: 1.577
• PSA: 20.23000
• LogP: 2.83390

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes